Cas no 1807503-86-1 (Boc-Aminooxy-PEG2)

• Product Name: Boc-Aminooxy-PEG2
• CAS No: 1807503-86-1
• MF: C₉H₁₉NO₅
• MW: 221.250863313675
• CID: 3044385
• PubChem ID: 77078164
• Update Time: 2025-11-02

Boc-Aminooxy-PEG2 Chemical and Physical Properties

Names and Identifiers

• t-Boc-Aminooxy-PEG2-alcohol
• Boc-Aminooxy-PEG2
• t-Boc-Aminoxy-PEG2-alcohol
• tert-butyl (2-(2-hydroxyethoxy)ethoxy)carbamate
• Boc-Aminoxy-PEG2-OH
• C70736
• TERT-BUTYL N-[2-(2-HYDROXYETHOXY)ETHOXY]CARBAMATE
• BP-22259
• AKOS040741409
• MS-23230
• DTXSID901155108
• Carbamic acid, N-[2-(2-hydroxyethoxy)ethoxy]-, 1,1-dimethylethyl ester
• CS-0115241
• DA-71622
• SCHEMBL3329784
• HY-140421
• 1807503-86-1

• Inchi： 1S/C9H19NO5/c1-9(2,3)15-8(12)10-14-7-6-13-5-4-11/h11H,4-7H2,1-3H3,(H,10,12)
• InChI Key： ZPZCGPKXSQMUKY-UHFFFAOYSA-N
• SMILES： O(C(NOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.12632271g/mol
• Monoisotopic Mass: 221.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Boc-Aminooxy-PEG2

Boc-Aminooxy-PEG2 (CAS No. 1807503-86-1): A Versatile Linker for Bioconjugation and Drug Discovery

Boc-Aminooxy-PEG2 (CAS No. 1807503-86-1) is a specialized PEG-based linker compound that has gained significant attention in the fields of bioconjugation, drug discovery, and materials science. This heterobifunctional crosslinker features a Boc-protected aminooxy group at one end and a PEG2 spacer at the other, making it an essential tool for researchers working on antibody-drug conjugates (ADCs), protein modification, and small molecule conjugation.

The growing demand for Boc-Aminooxy-PEG2 CAS 1807503-86-1 reflects the increasing importance of PEGylation technologies in modern pharmaceutical development. As researchers explore more sophisticated drug delivery systems, this compound serves as a critical building block for creating stable bioconjugates with improved pharmacokinetic properties. The PEG2 spacer in Boc-Aminooxy-PEG2 provides optimal hydrophilicity and flexibility while maintaining a compact molecular structure.

One of the most valuable applications of Boc-Aminooxy-PEG2 1807503-86-1 is in the development of ADC therapeutics, a rapidly growing segment in oncology treatment. The compound's aminooxy group can react specifically with ketone or aldehyde functionalities under mild conditions, enabling site-specific conjugation that maintains protein integrity. This property addresses one of the key challenges in bioconjugate chemistry - achieving controlled and reproducible coupling reactions.

The Boc protection group in Boc-Aminooxy-PEG2 offers significant advantages for synthetic applications. It provides stability during storage and handling while allowing for easy deprotection when needed. This feature makes the compound particularly useful in multi-step synthesis workflows, where selective reactivity is required at different stages of the process. Researchers frequently search for "Boc deprotection conditions for aminooxy-PEG2" when planning their experimental protocols.

Recent advancements in click chemistry and bioorthogonal reactions have further expanded the utility of Boc-Aminooxy-PEG2 CAS No. 1807503-86-1. The compound's ability to form stable oxime linkages under physiological conditions makes it compatible with various biological labeling strategies. This property is particularly valuable for live-cell imaging studies and diagnostic probe development, areas that have seen tremendous growth in recent years.

From a synthetic chemistry perspective, Boc-Aminooxy-PEG2 offers excellent solubility in common organic solvents while maintaining sufficient aqueous solubility for biological applications. This dual solubility profile makes it ideal for hybrid molecule synthesis where both small molecule and biomolecule components need to be coupled. The PEG2 linker length provides an optimal balance between flexibility and compactness, often searched as "optimal PEG length for bioconjugation" in scientific literature.

The quality specifications of Boc-Aminooxy-PEG2 1807503-86-1 are critical for research applications. High-purity batches with minimal impurities ensure reproducible results in conjugation reactions. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to verify the identity and purity of this compound, addressing common researcher queries about "Boc-Aminooxy-PEG2 characterization methods".

Storage and handling recommendations for Boc-Aminooxy-PEG2 CAS 1807503-86-1 typically include protection from moisture and storage at -20°C under inert atmosphere. These conditions maintain the stability of both the Boc group and the aminooxy functionality, ensuring consistent performance in experimental applications. Proper handling protocols are frequently discussed in forums focusing on sensitive reagent storage.

The market for PEG-based linkers like Boc-Aminooxy-PEG2 continues to expand, driven by increasing demand in biopharmaceutical development and diagnostic applications. As more researchers recognize the advantages of site-specific conjugation over random coupling methods, compounds offering controlled reactivity patterns are becoming essential tools in modern laboratories.

Future developments involving Boc-Aminooxy-PEG2 1807503-86-1 may focus on creating derivatives with additional functional groups or exploring novel applications in nanomaterial functionalization. The compound's versatility ensures it will remain relevant as new bioconjugation strategies emerge in response to evolving challenges in therapeutic development and biological research.